Cas no 663614-48-0 (2-Pyridinecarboxylic acid, 4-(4-oxobutyl)-, methyl ester)

• Product name: 2-Pyridinecarboxylic acid, 4-(4-oxobutyl)-, methyl ester
• CAS No: 663614-48-0
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 1708814

2-Pyridinecarboxylic acid, 4-(4-oxobutyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 4-(4-oxobutyl)-, methyl ester

• Inchi： 1S/C11H13NO3/c1-15-11(14)10-8-9(5-6-12-10)4-2-3-7-13/h5-8H,2-4H2,1H3
• InChI Key： FBNUGTNDKYKJPU-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=CC(CCCC=O)=C1

Computed Properties

• Exact Mass: 207.08959

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 361.8±37.0 °C(Predicted)
• PSA: 56.26
• pka: 2.33±0.10(Predicted)